5-(5,7-Dichloro-2-oxo-1H-indol-3-ylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
5-(5,7-Dichloro-2-oxo-1H-indol-3-ylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
Brand Name:
Vulcanchem
CAS No.:
6544-68-9
VCID:
VC0041955
InChI:
InChI=1S/C13H8Cl2N2O2S2/c1-2-17-12(19)10(21-13(17)20)8-6-3-5(14)4-7(15)9(6)16-11(8)18/h3-4,19H,2H2,1H3
SMILES:
CCN1C(=C(SC1=S)C2=C3C=C(C=C(C3=NC2=O)Cl)Cl)O
Molecular Formula:
C13H8Cl2N2O2S2
Molecular Weight:
359.3 g/mol
5-(5,7-Dichloro-2-oxo-1H-indol-3-ylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No.: 6544-68-9
Reference Standards
VCID: VC0041955
Molecular Formula: C13H8Cl2N2O2S2
Molecular Weight: 359.3 g/mol
| CAS No. | 6544-68-9 |
|---|---|
| Product Name | 5-(5,7-Dichloro-2-oxo-1H-indol-3-ylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one |
| Molecular Formula | C13H8Cl2N2O2S2 |
| Molecular Weight | 359.3 g/mol |
| IUPAC Name | 5,7-dichloro-3-(3-ethyl-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl)indol-2-one |
| Standard InChI | InChI=1S/C13H8Cl2N2O2S2/c1-2-17-12(19)10(21-13(17)20)8-6-3-5(14)4-7(15)9(6)16-11(8)18/h3-4,19H,2H2,1H3 |
| Standard InChIKey | NQPGPSTYXRSFID-VXNCWWDNSA-N |
| Isomeric SMILES | CC[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CCN1C(=C(SC1=S)C2=C3C=C(C=C(C3=NC2=O)Cl)Cl)O |
| Canonical SMILES | CCN1C(=C(SC1=S)C2=C3C=C(C=C(C3=NC2=O)Cl)Cl)O |
| Synonyms | 3-Hydroxy-13-ethylgona-1,3,5(10)-trien-17-one; 18a-Homoestrone; 13-Ethyl-3-hydroxygona-1,3,5(10)-trien-17-one |
| PubChem Compound | 2316744 |
| Last Modified | Nov 11 2021 |
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